Cas no 175277-11-9 (3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid)
175277-11-9 structure
Product Name:3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:175277-11-9
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD00173812
CID:134496
Update Time:2025-09-22
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylic acid
- 3-tert-Butyl-1-methylpyrazole-5-carboxylic Acid
- 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid
- 5-TERT-BUTYL-2-METHYL-2H-PYRAZOLE-3-CARBOXYLICACID
- 5-tert-butyl-2-methylpyrazole-3-carboxylic acid
- BUTTPARK 52\11-22
- TIMTEC-BB SBB010222
- 3-(tert-Butyl)-5-carboxy-1-methyl-1H-pyrazole
- 3-(T-BUTYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
- 3-(tert-Butyl)-1-methyl-1H-pyrazole-carboxylic acid
- 3-(1,1-DiMethylethyl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid
- 1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-1-methyl-
- 5-tert-Butyl-2-methyl-2H-pyrazole-3-carboxylic acid
- 3-(tert-butyl)-1-methylpyrazole-5-carboxylic acid
- BAS
-
- MDL： MFCD00173812
- Inchi： 1S/C9H14N2O2/c1-9(2,3)7-5-6(8(12)13)11(4)10-7/h5H,1-4H3,(H,12,13)
- InChI Key： SFSXXMXHJOSBAZ-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C(C)(C)C)=NN1C)=O
Computed Properties
- Exact Mass: 182.10600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Topological Polar Surface Area: 55.1
Experimental Properties
- Density: 1.13
- Melting Point: 151 °C
- Boiling Point: 317.7℃ at 760 mmHg
- Flash Point: 146℃
- PSA: 55.12000
- LogP: 1.41580
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Security Information
- Hazard Statement： Irritant
- Hazard Category Code： R36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26-36/37/39
- HazardClass：IRRITANT
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049000391-5g |
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid |
175277-11-9 | 97% | 5g |
$192.57 | 2022-04-02 | |
| Alichem | A049000391-10g |
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid |
175277-11-9 | 97% | 10g |
$346.49 | 2022-04-02 | |
| Alichem | A049000391-25g |
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid |
175277-11-9 | 97% | 25g |
$643.07 | 2022-04-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OB213-50mg |
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid |
175277-11-9 | 97% | 50mg |
68.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OB213-200mg |
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid |
175277-11-9 | 97% | 200mg |
158.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OB213-1g |
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid |
175277-11-9 | 97% | 1g |
514.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OB213-5g |
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid |
175277-11-9 | 97% | 5g |
1717.0CNY | 2021-07-17 | |
| Chemenu | CM188995-10g |
3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylicacid |
175277-11-9 | 97% | 10g |
$311 | 2021-08-05 | |
| Chemenu | CM188995-25g |
3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylicacid |
175277-11-9 | 97% | 25g |
$578 | 2021-08-05 | |
| TRC | B423295-50mg |
3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylic Acid |
175277-11-9 | 50mg |
$ 50.00 | 2022-06-07 |
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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